1-((4-acetamidophenyl)sulfonyl)-N-methylindoline-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“1-((4-acetamidophenyl)sulfonyl)-N-methylindoline-2-carboxamide” is a sulfonamide compound. Sulfonamides are a group of synthetic antibacterial agents that contain the sulfonamide group . They are known to have a wide range of applications in medicine due to their antibacterial properties .
Physical And Chemical Properties Analysis
The physical and chemical properties of “1-((4-acetamidophenyl)sulfonyl)-N-methylindoline-2-carboxamide” would depend on its specific molecular structure. As a sulfonamide, it would likely have properties common to other sulfonamides, such as being solid at room temperature .
Scientific Research Applications
Cytotoxic Activity
Sulfonamide derivatives, including compounds similar to "1-((4-acetamidophenyl)sulfonyl)-N-methylindoline-2-carboxamide," have been synthesized and evaluated for their cytotoxic activity against cancer cell lines. For instance, certain sulfonamide compounds have demonstrated potent cytotoxic effects against breast and colon cancer cell lines, with one compound showing significant potency comparable to reference drugs like 5-fluorouracil (Ghorab et al., 2015). This suggests potential applications in cancer research and drug development.
Antimicrobial Activity
Research has also explored the antimicrobial properties of sulfonamide derivatives. Pyrimidine-triazole compounds synthesized from aminophenyl morpholinone molecules have shown antimicrobial activity against selected bacterial and fungal strains (Majithiya & Bheshdadia, 2022). This indicates the utility of these compounds in developing new antimicrobial agents.
Enzyme Inhibition
Sulfonamide derivatives have been studied for their inhibitory effects on various enzymes, including carbonic anhydrases and acetylcholinesterase, which are important targets for the treatment of several conditions. For example, aromatic sulfonamide inhibitors have shown nanomolar inhibitory concentrations against carbonic anhydrase isoenzymes, suggesting their potential in therapeutic applications (Supuran et al., 2013). Additionally, triazene-substituted sulfamerazine derivatives have been evaluated as inhibitors of acetylcholinesterase and carbonic anhydrases, showing promising results (Bilginer et al., 2020).
Future Directions
The future directions for research on “1-((4-acetamidophenyl)sulfonyl)-N-methylindoline-2-carboxamide” would likely involve further exploration of its potential antibacterial properties, given that it is a sulfonamide compound . Additionally, research could focus on optimizing its synthesis process and exploring its potential applications in medicine.
properties
IUPAC Name |
1-(4-acetamidophenyl)sulfonyl-N-methyl-2,3-dihydroindole-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19N3O4S/c1-12(22)20-14-7-9-15(10-8-14)26(24,25)21-16-6-4-3-5-13(16)11-17(21)18(23)19-2/h3-10,17H,11H2,1-2H3,(H,19,23)(H,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZHKQTIYNLXRBLV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC=C(C=C1)S(=O)(=O)N2C(CC3=CC=CC=C32)C(=O)NC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
373.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-((4-acetamidophenyl)sulfonyl)-N-methylindoline-2-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.